Cas no 58268-45-4 (1,3-Dithiole-4-methanol, 2-[4-(hydroxymethyl)-1,3-dithiol-2-ylidene]-)

• Product Name: 1,3-Dithiole-4-methanol, 2-[4-(hydroxymethyl)-1,3-dithiol-2-ylidene]-
• CAS No: 58268-45-4
• MF: C₈H₈O₂S₄
• MW: 264.407917022705
• CID: 1609657
• PubChem ID: 53947824
• Update Time: 2025-04-21

1,3-Dithiole-4-methanol, 2-[4-(hydroxymethyl)-1,3-dithiol-2-ylidene]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiole-4-methanol, 2-[4-(hydroxymethyl)-1,3-dithiol-2-ylidene]-
• [2-[4-(hydroxymethyl)-1,3-dithiol-2-ylidene]-1,3-dithiol-4-yl]methanol
• SCHEMBL10527387
• DTXSID60707886
• 58268-45-4
• {2-[4-(Hydroxymethyl)-2H-1,3-dithiol-2-ylidene]-2H-1,3-dithiol-4-yl}methanol

• Inchi： 1S/C8H8O2S4/c9-1-5-3-11-7(13-5)8-12-4-6(2-10)14-8/h3-4,9-10H,1-2H2
• InChI Key： JCGZALDJUXXQFZ-UHFFFAOYSA-N
• SMILES： S1C(CO)=CSC1=C1SC=C(CO)S1

Computed Properties

• Exact Mass: 263.94084
• Monoisotopic Mass: 263.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 40.46